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Compound of Interest

Compound Name: Ortho-fluoroethamphetamine

Cat. No.: B15193179 Get Quote

Disclaimer: This document is intended for researchers, scientists, and drug development

professionals. The information contained herein is for educational and scientific purposes only.

ortho-Fluoroethamphetamine (2-FEA) is a psychoactive substance and its legal status may

vary by jurisdiction.

Introduction
ortho-Fluoroethamphetamine (2-fluoroethamphetamine, 2-FEA) is a synthetic stimulant of

the substituted amphetamine class. Structurally, it is the N-ethyl homologue of 2-

fluoroamphetamine (2-FA). While it has appeared on the novel psychoactive substances (NPS)

market, there is a significant lack of formal scientific investigation into its discovery, synthesis,

and pharmacological profile. This guide provides a comprehensive overview of the available

technical information on 2-FEA, supplemented with data from its isomers and structurally

related analogues to offer a broader context for researchers. Due to the limited specific

research on 2-FEA, much of the pharmacological information is speculative and based on the

properties of similar compounds.

Chemical and Physical Properties
The basic chemical and physical properties of 2-FEA and its closely related analogue, 2-

fluoroamphetamine (2-FA), are summarized below. The data for 2-FEA is limited, while more

information is available for 2-FA.
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Property
ortho-
Fluoroethamphetamine (2-
FEA)

2-Fluoroamphetamine (2-
FA)

IUPAC Name
N-ethyl-1-(2-

fluorophenyl)propan-2-amine

1-(2-fluorophenyl)propan-2-

amine[1]

Chemical Formula C₁₁H₁₆FN C₉H₁₂FN[1]

Molar Mass 181.25 g/mol 153.20 g/mol [1]

Appearance
Reported as a crystalline

powder
-

Solubility Soluble in organic solvents -

Discovery and History
There is no publicly available information detailing the specific discovery or first synthesis of

ortho-fluoroethamphetamine. It is presumed to have emerged in the early 21st century as

part of a wave of fluorinated amphetamine analogues developed for the research chemical

market. The rationale for the synthesis of such compounds often involves the modification of

known psychoactive structures to alter their pharmacological profile, potency, and legal status.

The introduction of a fluorine atom to the phenyl ring of an amphetamine is a common strategy

to modulate its properties.

Synthesis
A specific, peer-reviewed synthesis protocol for ortho-fluoroethamphetamine has not been

published. However, a plausible synthetic route can be inferred from the known synthesis of

related fluorinated amphetamines. A common method for the synthesis of amphetamine

analogues is the Leuckart reaction or reductive amination.

A hypothetical synthesis of 2-FEA could start from 2-fluorophenylacetone. This precursor could

then undergo reductive amination with ethylamine to yield ortho-fluoroethamphetamine.

It is important to note that this is a speculative pathway, and other synthetic routes may be

employed in clandestine laboratories.
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Experimental Protocols
Due to the absence of formal research, there are no published, detailed experimental protocols

for the study of ortho-fluoroethamphetamine. Researchers interested in investigating this

compound would need to adapt existing protocols for the study of other stimulants.

Pharmacology (Inferred from Analogues)
The pharmacological profile of 2-FEA has not been formally characterized. However, based on

its structural similarity to other fluorinated amphetamines, it is likely to act as a releasing agent

and/or reuptake inhibitor of monoamine neurotransmitters such as dopamine, norepinephrine,

and serotonin.

The position of the fluorine atom on the phenyl ring is known to significantly influence the

pharmacological activity of amphetamine analogues. For instance, 4-fluoroamphetamine (4-FA)

is a potent serotonin releaser in addition to its effects on dopamine and norepinephrine. The

pharmacology of 2-fluoroamphetamine (2-FA) has been studied to some extent.

Pharmacological Data for 2-Fluoroamphetamine (2-FA) (Rat and Mouse Models)[1]

Parameter Value Species
Route of
Administration

Anorexiant Dose

(ED₅₀)
15 mg/kg Rat p.o.

Analgesic Dose

(ED₅₀)
20 mg/kg Mouse i.p.

Effect on Blood

Pressure
29 mm increase Rat i.v. (at 0.5 mg/kg)

Acute Toxicity (LD₅₀) 100 mg/kg Mouse i.p.

It is plausible that 2-FEA shares some of these stimulant properties, though the N-ethyl group

would likely modulate its potency and selectivity for different monoamine transporters.

Signaling Pathways
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The presumed mechanism of action for ortho-fluoroethamphetamine, based on its structural

relationship to other amphetamines, involves the disruption of normal monoamine

neurotransmitter trafficking. Amphetamines are known to interact with the dopamine transporter

(DAT), norepinephrine transporter (NET), and serotonin transporter (SERT). They can act as

substrates for these transporters, leading to their reversal and the non-vesicular release of

neurotransmitters from the presynaptic neuron into the synaptic cleft. They can also inhibit the

reuptake of these neurotransmitters, further increasing their concentration in the synapse.

Presumed Mechanism of Action of ortho-Fluoroethamphetamine
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Fig. 1: Inferred signaling pathway of 2-FEA at the dopamine synapse.
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Experimental Workflow for Characterization
For researchers planning to investigate ortho-fluoroethamphetamine, a logical experimental

workflow would be necessary to characterize its properties.
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Experimental Workflow for 2-FEA Characterization
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Fig. 2: A logical workflow for the comprehensive study of 2-FEA.
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Analytical Detection
The detection of ortho-fluoroethamphetamine in forensic and clinical samples would likely be

achieved using standard analytical techniques such as gas chromatography-mass

spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS). Derivatization

may be necessary for GC-MS analysis to improve chromatographic performance and mass

spectral fragmentation. The mass spectrum of 2-FEA would be expected to show fragmentation

patterns characteristic of N-ethyl-amphetamines.

Legal Status
The legal status of ortho-fluoroethamphetamine is complex and varies by country. In many

jurisdictions, it may be considered a controlled substance analogue due to its structural

similarity to amphetamine. For example, in the United States, it could potentially be prosecuted

under the Federal Analogue Act if intended for human consumption.[1] In the United Kingdom,

as an analogue of amphetamine, it is considered a Class A drug. Researchers should consult

the specific regulations in their jurisdiction before possessing or working with this compound.

Conclusion
ortho-Fluoroethamphetamine is a psychoactive substance with a significant lack of formal

scientific research. While its chemical structure suggests it likely possesses stimulant

properties through interaction with monoamine transporters, there is a pressing need for

empirical data to confirm its pharmacological and toxicological profile. This guide has

summarized the limited available information and provided a comparative context using data

from its analogues. Further research is essential to understand the potential risks and effects of

this and other emerging novel psychoactive substances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [ortho-Fluoroethamphetamine: A Technical Overview of
an Under-researched Psychoactive Compound]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15193179#ortho-fluoroethamphetamine-
discovery-and-history]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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